![molecular formula C9H9B B1281010 1-Bromo-2-cyclopropylbenzene CAS No. 57807-28-0](/img/structure/B1281010.png)
1-Bromo-2-cyclopropylbenzene
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Description
1-Bromo-2-cyclopropylbenzene, often referred to as 1-BCP, is a cyclic hydrocarbon compound that is widely used in the synthesis of organic compounds. It is a colorless liquid at room temperature and is soluble in most organic solvents. 1-BCP is an important precursor for the synthesis of a variety of compounds, including pharmaceuticals, dyes, and fragrances. In addition, it can be used as a catalyst for the synthesis of polymers and other materials.
Scientific Research Applications
Ring Expansion and Alumacycle Formation
- Research by Agou et al. (2015) in "Angewandte Chemie" demonstrated the use of a 1-bromo alumole compound in ring expansion to form 1-bromo-1-alumacyclonona-2,4,6,8-tetraene. This process involved the insertion of alkyne molecules into Al-C bonds, indicating potential applications in complex molecular synthesis (Agou et al., 2015).
Synthesis of Dinitrobenzene Derivatives
- A study by Xuan et al. (2010) in "Chemical Reagents" reported the synthesis of 1-bromo-2,4-dinitrobenzene from bromobenzene. This compound is used as an intermediate in the production of pharmaceutical agents, dyes, and electroluminescent materials (Xuan et al., 2010).
Bi(cyclopropylidene) Formation
- Borer and Neuenschwander (1997) in "Helvetica Chimica Acta" described the formation of new bi(cyclopropylidenes) through a CuCl2-induced reaction involving 1-bromo-1-lithiocyclopropanes. This research contributes to the understanding of carbene dimerization processes (Borer & Neuenschwander, 1997).
Protective Group Utilization
- Yoshifuji, Kamijo, and Toyota (1993) in the "Bulletin of the Chemical Society of Japan" explored a sterically hindered bromobenzene compound as a protective group for stabilizing low-coordinate phosphorus compounds. This highlights the potential of 1-bromo-2-cyclopropylbenzene derivatives in protecting sensitive chemical structures (Yoshifuji et al., 1993).
Enzyme Inhibition Studies
- Boztaş et al. (2015) in "Journal of Medicinal Chemistry" investigated cyclopropylcarboxylic acids and esters incorporating bromophenol moieties as inhibitors of the carbonic anhydrase enzyme. This study reveals the biological activity potential of bromophenol derivatives, which could include this compound analogs (Boztaş et al., 2015).
Halogenation of Polyalkylbenzenes
- Bovonsombat and Mcnelis (1993) in "Synthesis" used 1-bromo-2,5-pyrrolidinedione in the ring halogenation of polyalkylbenzenes. This process is significant in the selective halogenation of complex organic molecules (Bovonsombat & Mcnelis, 1993).
Domino Reaction in Organic Synthesis
- Li, Luo, Wang, Guo, and Wu (2012) in "Chemistry, an Asian journal" highlighted the use of 1-bromo-2-(cyclopropylidenemethyl)benzene in a palladium-catalyzed domino reaction with 2-alkynylbenzenamine. This process is vital for synthesizing complex organic structures like 2-(naphthalen-2-yl)benzenamines (Li et al., 2012).
properties
IUPAC Name |
1-bromo-2-cyclopropylbenzene |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9Br/c10-9-4-2-1-3-8(9)7-5-6-7/h1-4,7H,5-6H2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DTUGHJZKCKSVEO-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1C2=CC=CC=C2Br |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9Br |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20481115 |
Source
|
Record name | 1-BROMO-2-CYCLOPROPYLBENZENE | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20481115 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
197.07 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
57807-28-0 |
Source
|
Record name | 1-Bromo-2-cyclopropylbenzene | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=57807-28-0 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 1-BROMO-2-CYCLOPROPYLBENZENE | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20481115 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 1-bromo-2-cyclopropylbenzene | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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